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Molecular and Structural Characteristics

The fundamental differences between diols begin with their molecular structure, which directly influences

their physical behavior and applicability in polymer synthesis.

Characteristic 1,11-Undecanediol (C11)
Shorter-Chain
Diol (e.g.,
Ethanediol, C2)

Rationale & Impact

Molecular
Formula

C₁₁H₂₄O₂ [1] C₂H₆O₂

(example)
The longer carbon chain
increases molecular weight and

van der Waals forces.

IUPAC Name undecane-1,11-diol [1] ethane-1,2-diol The "undecane" prefix denotes

an 11-carbon chain.

SMILES C(CCCCCO)CCCCCO [1] C(CO)O The C11 SMILES shows a long,

flexible hydrocarbon chain.
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Characteristic 1,11-Undecanediol (C11)
Shorter-Chain
Diol (e.g.,
Ethanediol, C2)

Rationale & Impact

Conformation Adopts a well-ordered,
extended all-trans
conformation in crystalline
state [1]

N/A The extended conformation (C1
to C11 distance of ~12.6 Å)

provides greater chain flexibility
and a larger spatial separation

between reactive -OH groups
[1].

Comparative Physical Properties

The structural differences manifest in distinct physical properties, which are critical for processing and final

material performance. The table below summarizes key properties of 1,11-Undecanediol and includes a

general comparison to the characteristics of a much shorter-chain diol.

Property 1,11-Undecanediol (C11)
General Shorter-Chain Diol (e.g., C2-
C6)

Molecular
Weight

188.31 g/mol [1] Lower (e.g., Ethanediol: 62.07 g/mol)

Melting Point 62 - 65 °C [1] Generally higher (e.g., Ethanediol: -13

°C; 1,6-Hexanediol: 42 °C)

Boiling Point 318.7 °C @ 760 mmHg [1] Lower

Density ~0.918 g/cm³ [1] Higher

Solubility Limited in water; slightly soluble in

chloroform and methanol [1]

Higher water solubility (miscible for C2-

C3)

Flash Point 146.4 °C [1] Lower
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The longer carbon chain of 1,11-Undecanediol makes it more hydrophobic, as indicated by its very limited

water solubility and a higher calculated octanol-water partition coefficient (logP ≈ 2.482) [1]. This contrasts

sharply with the high water solubility of shorter-chain diols like ethanediol (ethylene glycol).

Experimental Data from Photocrosslinker Application

A direct, experimental comparison of performance can be found in a 2024 study on polymer photocatalysts,

where diols were used as bridge chains in bisdiazirine photocrosslinkers [2]. The experiment provides a clear

example of how chain length and flexibility impact material function.

Crosslinker Bridge Bridge Type Hydrogen Evolution Reaction (HER) Rate

CL-C2 (Ethyl) Short, rigid aliphatic Comparable to non-crosslinked polymer

CL-C11 (Undecyl) Long, flexible aliphatic Comparable to non-crosslinked polymer

CL-TEG (Tetraethylene

glycol)

Long, flexible,

hydrophilic
2.5-fold enhancement vs. non-crosslinked

polymer

Detailed Experimental Protocol

The following diagram outlines the experimental workflow from the cited study, which explains how the

comparative data was generated.
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Diagram summarizing the experimental workflow for evaluating diol-based photocrosslinkers [2].
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Key Experimental Steps [2]:

Crosslinker Synthesis: The bisdiazirine photocrosslinkers (CL-C2, CL-C11, and CL-TEG) were
synthesized by coupling an intermediate, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoic acid, with

different diols: ethylene glycol (for CL-C2), 1,11-undecanediol (for CL-C11), and tetraethylene glycol
(for CL-TEG).

Nanoparticle Preparation: The polymer photocatalyst (F8BT) was combined with the different
crosslinkers to form nanoparticles.

Photocrosslinking: The nanoparticles were subjected to UV light at 365 nm, activating the diazirine
groups to form covalent crosslinks within the polymer chains.

Performance Testing: The crosslinked nanoparticles were dispersed in an aqueous electrolyte and
tested for their efficiency in the photocatalytic Hydrogen Evolution Reaction (HER) under light

irradiation.
Analysis: Techniques including time-resolved photoluminescence (TR-PL) and transient absorption

(TA) spectroscopy were used to analyze exciton dynamics. Molecular dynamics simulations provided
insights into water penetration into the polymer matrix.

Interpretation of Key Findings

Chain Length vs. Flexibility Alone: The study revealed that merely increasing the chain length and

flexibility from CL-C2 to CL-C11 was insufficient to enhance photocatalytic performance, as both
yielded HER rates comparable to the non-crosslinked polymer [2]. This indicates that in this specific

application, alkyl chain length was not the primary performance driver.
Critical Role of Hydrophilicity: The significant performance boost with CL-TEG was attributed to the

hydrophilic nature of the tetraethylene glycol bridge. Molecular dynamics simulations confirmed that
CL-TEG enhanced water penetration into the polymer matrix and helped stabilize charge carriers,

leading to more efficient reactions [2]. This underscores that functional groups can be more important
than chain length alone.

Seeking Further Information

The available data provides a solid foundation, but a more comprehensive guide would require additional

details. To deepen your research, I suggest:

Broaden Literature Search: Investigate the use of 1,11-undecanediol in specific polymer classes
like polyurethanes and polycarbonates, where it is known to enhance flexibility and thermal

stability [1]. Compare its performance as a monomer against 1,6-hexanediol or 1,10-decanediol.
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Consult Specialized Databases: Search for patents or technical datasheets on platforms like

SciFinder, Google Patents, or manufacturer websites (e.g., Sigma-Aldrich) for quantitative data on
mechanical properties (tensile strength, modulus) and thermal stability (Tg, Td) of polymers derived

from diols of various chain lengths.
Explore Synthesis Pathways: The search results mention that 1,11-Undecanediol can be produced

via microbial biosynthesis from renewable substrates, which is a growing sustainable alternative to
fossil-based processes [3]. This could be an important point for your guide's introduction or sections

on sustainability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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